Cas no 2228254-40-6 (2-amino-3-{bicyclo2.2.1hept-5-en-2-yl}-2-methylpropan-1-ol)
2-amino-3-{bicyclo2.2.1hept-5-en-2-yl}-2-methylpropan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-3-{bicyclo2.2.1hept-5-en-2-yl}-2-methylpropan-1-ol
- 2-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}-2-methylpropan-1-ol
- 2228254-40-6
- EN300-1825476
-
- Inchi: 1S/C11H19NO/c1-11(12,7-13)6-10-5-8-2-3-9(10)4-8/h2-3,8-10,13H,4-7,12H2,1H3
- InChI Key: CZYQLKHUUODTHP-UHFFFAOYSA-N
- SMILES: OCC(C)(CC1CC2C=CC1C2)N
Computed Properties
- Exact Mass: 181.146664230g/mol
- Monoisotopic Mass: 181.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 46.2Ų
2-amino-3-{bicyclo2.2.1hept-5-en-2-yl}-2-methylpropan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1825476-0.05g |
2-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}-2-methylpropan-1-ol |
2228254-40-6 | 0.05g |
$1068.0 | 2023-09-19 | ||
| Enamine | EN300-1825476-0.1g |
2-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}-2-methylpropan-1-ol |
2228254-40-6 | 0.1g |
$1119.0 | 2023-09-19 | ||
| Enamine | EN300-1825476-0.25g |
2-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}-2-methylpropan-1-ol |
2228254-40-6 | 0.25g |
$1170.0 | 2023-09-19 | ||
| Enamine | EN300-1825476-0.5g |
2-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}-2-methylpropan-1-ol |
2228254-40-6 | 0.5g |
$1221.0 | 2023-09-19 | ||
| Enamine | EN300-1825476-1.0g |
2-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}-2-methylpropan-1-ol |
2228254-40-6 | 1g |
$1272.0 | 2023-06-03 | ||
| Enamine | EN300-1825476-2.5g |
2-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}-2-methylpropan-1-ol |
2228254-40-6 | 2.5g |
$2492.0 | 2023-09-19 | ||
| Enamine | EN300-1825476-5.0g |
2-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}-2-methylpropan-1-ol |
2228254-40-6 | 5g |
$3687.0 | 2023-06-03 | ||
| Enamine | EN300-1825476-10.0g |
2-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}-2-methylpropan-1-ol |
2228254-40-6 | 10g |
$5467.0 | 2023-06-03 | ||
| Enamine | EN300-1825476-1g |
2-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}-2-methylpropan-1-ol |
2228254-40-6 | 1g |
$1272.0 | 2023-09-19 | ||
| Enamine | EN300-1825476-5g |
2-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}-2-methylpropan-1-ol |
2228254-40-6 | 5g |
$3687.0 | 2023-09-19 |
2-amino-3-{bicyclo2.2.1hept-5-en-2-yl}-2-methylpropan-1-ol Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on 2-amino-3-{bicyclo2.2.1hept-5-en-2-yl}-2-methylpropan-1-ol
Introduction to 2-amino-3-{bicyclo2.2.1hept-5-en-2-yl}-2-methylpropan-1-ol (CAS No: 2228254-40-6)
2-amino-3-{bicyclo2.2.1hept-5-en-2-yl}-2-methylpropan-1-ol, identified by the Chemical Abstracts Service Number (CAS No) 2228254-40-6, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique bicyclic structure fused with an amino and hydroxyl functional group, presents a rich framework for medicinal chemistry exploration. Its structural motif, combining a seven-membered bicyclic ring system with an amine substituent, makes it a promising candidate for further investigation in drug discovery programs.
The compound’s structural complexity arises from its bicyclo[2.2.1]heptane core, which is a well-known scaffold in natural products and pharmaceuticals. The presence of the bicyclo2.2.1hept-5-en-2-yl moiety introduces rigidity and specific spatial orientation, which can be critical for binding interactions with biological targets. This feature is particularly valuable in the design of small-molecule inhibitors or modulators targeting enzymes and receptors involved in critical biological pathways.
In recent years, there has been growing interest in leveraging such complex cyclic structures to develop novel therapeutic agents. The amine group at the 3-position of the molecule provides a site for further functionalization, enabling the synthesis of derivatives with enhanced pharmacological properties. This versatility makes CAS No2228254-40-6 an attractive intermediate for medicinal chemists seeking to explore new chemical space.
One of the most compelling aspects of this compound is its potential application in the development of bioactive molecules. The bicyclic system imparts a high degree of conformational stability, which can be advantageous for drug-like properties such as metabolic stability and binding affinity. Additionally, the presence of both an amino group and a hydroxyl group offers multiple sites for hydrogen bonding interactions, which are crucial for effective binding to biological targets.
Recent advancements in computational chemistry have facilitated the rapid screening of such complex molecules for their biological activity. Virtual screening techniques combined with molecular dynamics simulations have been employed to predict potential binding modes of 2-amino-3-{bicyclo2.2.1hept-5-en-2-yl}-2-methylpropan-1-ol with various protein targets. These studies have highlighted its potential as a scaffold for developing novel inhibitors of kinases and other enzymes implicated in diseases such as cancer and inflammation.
The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The construction of the bicyclo[2.2.1]heptane core requires sophisticated methodologies, often involving cycloaddition reactions or rearrangement processes that are well-documented in organic literature. However, recent innovations in synthetic strategies have made it more feasible to access such complex scaffolds with greater efficiency and yield.
From a pharmacological perspective, derivatives of CAS No2228254-40-6 have shown promise in preclinical studies as modulators of enzyme activity. For instance, modifications at the amino group have been explored to enhance solubility and improve oral bioavailability, while alterations at the hydroxyl position have been investigated to fine-tune binding interactions with target proteins. These findings underscore the importance of structure-based drug design in optimizing lead compounds.
The growing interest in heterocyclic compounds like bicyclo[2.2.1]heptanes stems from their prevalence in biologically active natural products and their potential to exhibit unique pharmacological profiles. The structural motif found in CAS No2228254-40-6 aligns well with this trend, offering a scaffold that can be readily modified to explore new therapeutic avenues.
In conclusion, 2-amino-3-{bicyclo2.2.1hept-5-en-2-yl}-2-methylpropan-1-ol (CAS No: 2228254-40-6) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique bicyclic framework combined with functional groups that allow for further derivatization positions it as a valuable scaffold for drug discovery efforts aimed at addressing unmet medical needs.
2228254-40-6 (2-amino-3-{bicyclo2.2.1hept-5-en-2-yl}-2-methylpropan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)